Cas no 126826-61-7 (Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl-)
126826-61-7 structure
Product Name:Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl-
CAS No:126826-61-7
MF:C14H20N2O2S
MW:280.385802268982
CID:162530
PubChem ID:9589293
Update Time:2025-04-19
Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl-
- 4-methyl-N-(1-methylazepan-2-ylidene)benzenesulfonamide
- Benzenesulfonamide, N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl-
- 126826-61-7
- BRN 4318407
- N-(Hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methylbenzenesulfonamide
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- Inchi: 1S/C14H20N2O2S/c1-12-7-9-13(10-8-12)19(17,18)15-14-6-4-3-5-11-16(14)2/h7-10H,3-6,11H2,1-2H3/b15-14+
- InChI Key: OZQXJGSVJRTSGW-CCEZHUSRSA-N
- SMILES: S(C1C=CC(C)=CC=1)(/N=C1\CCCCCN\1C)(=O)=O
Computed Properties
- Exact Mass: 280.125
- Monoisotopic Mass: 280.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 416.9°Cat760mmHg
- Flash Point: 206°C
- Refractive Index: 1.581
Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl- Related Literature
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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